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Compound of Interest

Compound Name: Methoxyacetonitrile

Cat. No.: B046674

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxyacetonitrile (CHsOCH2CN), also known as 2-methoxyacetonitrile, is a nitrile
compound utilized as a building block in organic synthesis and potentially in the development
of pharmaceuticals.[1] While its utility in research and development is notable, its chemical
structure suggests potential toxicity analogous to other nitriles, which can release cyanide in
vivo. This guide provides an in-depth overview of the known safety information, handling
precautions, and emergency procedures for methoxyacetonitrile to ensure the safety of
laboratory personnel.

Hazard Identification and Classification

Methoxyacetonitrile is classified as a hazardous chemical. It is a flammable liquid and is
harmful if swallowed, in contact with skin, or if inhaled.[2]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for methoxyacetonitrile:
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Hazard Class Category
Flammable Liquids Category 3
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4

Data sourced from multiple safety data sheets.[2][3]

Hazard Statements

e H226: Flammable liquid and vapor.[3]
e H302: Harmful if swallowed.[3]
e H312: Harmful in contact with skin.[3]

e H332: Harmful if inhaled.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of methoxyacetonitrile is provided in
the table below.
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Property Value Reference
Molecular Formula CsHsNO [3]
Molecular Weight 71.08 g/mol [4]
Appearance Colorless liquid [2]
Odor No information available [2]
Boiling Point 118-119 °C @ 731 mmHg [2]
Flash Point 31 °C (87.8 °F) [2]
Density 0.956 g/mL at 25 °C [4]
Solubility No information available [2]

Toxicological Information

The primary toxicological concern with methoxyacetonitrile, like other aliphatic nitriles, is the
potential for it to be metabolized in the body to release cyanide.[5] Cyanide is a potent and
rapidly acting poison that inhibits cellular respiration.[2]

Mechanism of Toxicity: Cyanide-Induced Cellular
Hypoxia

The toxicity of cyanide stems from its ability to inhibit cytochrome c oxidase (Complex IV) in the
mitochondrial electron transport chain.[2][6] This inhibition prevents cells from using oxygen,
leading to cytotoxic anoxia, a condition where cells are unable to produce ATP through aerobic
respiration.[7] Organs with high oxygen demand, such as the central nervous system and the
heart, are particularly vulnerable to the effects of cyanide poisoning.[8]

Diagram: Mechanism of Cyanide Toxicity
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Caption: Metabolic conversion of methoxyacetonitrile to cyanide and its inhibitory effect on
the mitochondrial electron transport chain.

Acute Toxicity Data

Quantitative data on the acute toxicity of methoxyacetonitrile is limited. The following table
summarizes the GHS classification categories, which are based on available data.

Route of Exposure GHS Category Indication

Oral 4 Harmful if swallowed
Dermal 4 Harmful in contact with skin
Inhalation 4 Harmful if inhaled

Data derived from GHS classifications.[2][3]

Experimental Protocols for Safety Assessment

While specific, detailed experimental protocols for methoxyacetonitrile are not readily
available in the public domain, standard toxicological and safety testing methods would be
employed. The following are examples of such protocols.
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Determination of Acute Oral LDso (OECD Guideline 423)

This protocol describes a stepwise procedure using a limited number of animals to estimate the
median lethal dose (LDso).

Methodology:
e Animal Selection: Healthy, young adult rats of a single sex are typically used.

e Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycle, and are acclimatized for at least 5 days prior to the
study.

o Dose Preparation: Methoxyacetonitrile is prepared in a suitable vehicle (e.g., water or corn
oil) at the desired concentrations.

o Administration: A single dose of methoxyacetonitrile is administered by gavage to the
animals. The starting dose is selected based on available information.

» Observation: Animals are observed for mortality and clinical signs of toxicity at regular
intervals for at least 14 days. Observations include changes in skin, fur, eyes, and behavior.
Body weight is recorded weekly.

o Stepwise Dosing: Depending on the outcome of the initial dose, subsequent animals are
dosed at higher or lower levels in a stepwise manner.

o Data Analysis: The LDso is estimated based on the mortality data from the different dose
groups.

Skin Irritation/Corrosion Test (OECD Guideline 404)

This protocol determines the potential of a substance to cause skin irritation or corrosion.
Methodology:

e Animal Selection: Healthy, young adult albino rabbits are typically used.
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» Test Substance Application: A small amount (0.5 mL of liquid) of methoxyacetonitrile is
applied to a small area of shaved skin on the back of the rabbit. The site is then covered with
a gauze patch.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specified time points (e.g., 1, 24, 48,
and 72 hours).

e Scoring: The severity of the skin reactions is scored according to a standardized scale.

o Classification: Based on the scores, methoxyacetonitrile would be classified as a skin
irritant or non-irritant.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling methoxyacetonitrile.

Engineering Controls

o Work with methoxyacetonitrile should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[9]

o Use explosion-proof electrical, ventilating, and lighting equipment.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier to exposure.
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PPE Item Specification Rationale

) Chemical safety goggles and a  Protects against splashes and
Eye Protection )
face shield. vapors.

) Nitrile or other chemically )
Hand Protection ) Prevents skin contact.
resistant gloves.

Alab coat and, for larger ]
] - ) Protects skin and personal
Body Protection quantities, a chemically )
) clothing.
resistant apron.

If working outside of a fume

hood or if there is a risk of ] ]
) ) ) ) ) ) Prevents inhalation of harmful
Respiratory Protection inhalation, a respirator with an
_ _ vapors.
appropriate organic vapor

cartridge is necessary.

Diagram: Safe Handling Workflow
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Start: Prepare for Handling Methoxyacetonitrile

Don Appropriate PPE:
- Goggles & Face Shield
- Nitrile Gloves
- Lab Coat/Apron

!

Verify Engineering Controls:
- Fume Hood Operational
- Eyewash/Shower Accessible

!
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N

Dispose of Waste in a Labeled,
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\
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Cn a Cool, Dry, Well-Ventilated ArezD (Decontammate il Surfaces)

(Remove PPE Correctla

End of Procedure
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Caption: A stepwise workflow for the safe handling of methoxyacetonitrile in a laboratory
setting.
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Storage Requirements

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
o Keep away from heat, sparks, open flames, and other sources of ignition.[9]

o Store separately from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
methoxyacetonitrile.

Spills and Leaks

o Small Spills: Evacuate the immediate area. Wear appropriate PPE. Absorb the spill with an
inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as
hazardous waste.

o Large Spills: Evacuate the laboratory and notify emergency personnel immediately.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration (do not use mouth-to-mouth). Seek
immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Fire Fighting Measures
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e Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam to extinguish a fire.[2]

» Wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

» Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[2]

Diagram: Emergency Response Protocol

Spill Occurs
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Inhalation / Skin Conwcl/
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Move to Fresh Air Remove Contaminated Clothing Flush with Water (15+ min)
Provide Oxygen/Artificial Respiration Wash with Soap & Water (15+ min) Remove Contact Lenses

Rinse Mouth
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Small Spill
Evacuate Area, Wear PPE,
Absorb and Contain

Large Spill: Use COz, Dry Chemical, or Foam
Evacuate Lab, Alert Emergency Services Wear SCBA and Full Protective Gear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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